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Compound of Interest

Compound Name: 3-Ethyl-2-methyl-2-pentene

Cat. No.: B010489

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 3-Ethyl-2-
methyl-2-pentene, including its nomenclature, physicochemical properties, and relevant
experimental protocols.

Nomenclature

The standard IUPAC name for this compound is 3-ethyl-2-methylpent-2-ene[1]. It is a branched
alkene with the molecular formula CsH1e[1][2][3][4].

Synonyms:

2-Methyl-3-ethyl-2-pentene[1][2][3]

2-Pentene, 3-ethyl-2-methyl-[2][3]

(C2H5)2C=C(CH3)2[2][3]

3-Aethyl-2-methyl-pent-2-en[2]

3-ETHYL-2-METHYL-2-PENTENE[2]

3-ETIL-2-METIL-2-PENTENO|[2]
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» 3-Isopropyliden-pentan[2]

Physicochemical Data

The following table summarizes the key quantitative properties of 3-Ethyl-2-methyl-2-pentene.

Property Value Source
Molecular Formula CsHis [1112][3][4]
Molecular Weight 112.21 g/mol [1][2]
CAS Registry Number 19780-67-7 [1][2]13]
Boiling Point 113-116.5°C [4]
Density 0.7388 g/cm2 at 16 °C [4]
Refractive Index 1.4222 [4]

Flash Point 15.6 °C [4]
XLogP3 3.8 [1]

Experimental Protocols

A related compound, 3-methyl-2-pentene, can be synthesized through the trimerization of
ethylene to produce a Ce product containing 2-ethyl-1-butene. This is followed by the
etherification of 2-ethyl-1-butene, separation of the resulting ether, and its subsequent
decomposition to yield 3-methyl-2-pentene. This process is notable for producing 3-methyl-2-
pentene that is substantially free of other Cs olefin isomers, with the exception of 2-ethyl-1-
butene[5].

3-Ethyl-2-methyl-2-pentene can be purified using preparative gas-liquid chromatography
(GLC). Arecommended setup involves a column packed with 20% squalene on Chromosorb P,
operated at a temperature of 70°C[2].
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Purification Workflow

Crude 3-Ethyl-2-methyl-2-pentene

Preparative Gas-Liquid Chromatography (GLC)

Column: 20% Squalene on Chromosorb PT Temperature: 70°CT Purified 3-Ethyl-2-methyl-2-pentene

Click to download full resolution via product page

Caption: Purification workflow for 3-Ethyl-2-methyl-2-pentene.

Chemical Reactivity

The reaction of 3-ethyl-2-pentene with hydrogen bromide (HBr) is an example of electrophilic
addition to an alkene. The double bond of the alkene attacks the hydrogen of HBr, leading to
the formation of a carbocation intermediate. The bromide ion then attacks the carbocation to

form the final product[6].
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Reaction with HBr

3-Ethyl-2-pentene HBr
+ HBr
@caﬂon Interm@
Br-

Addition Product

Click to download full resolution via product page
Caption: Electrophilic addition of HBr to 3-ethyl-2-pentene.

When 3-ethyl-2-pentene reacts with bromine water, it undergoes an electrophilic addition
reaction. In this reaction, a bromine molecule (Brz) adds across the double bond of the
alkene[7].

Reaction with Bromine Water

3-Ethyl-2-pentene Br2/ H20

+ Br2/H20

2-Bromo-3-ethylpentan-3-ol (Major Product)

Click to download full resolution via product page
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Caption: Reaction of 3-ethyl-2-pentene with bromine water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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